Cas no 16716-11-3 (1,1':3',1'':3'',1''':3''',1'''':3'''',1''''':3''''',1'''''':3'''''',1'''''''-Octiphenyl)

1,1':3',1'':3'',1''':3''',1'''':3'''',1''''':3''''',1'''''':3'''''',1'''''''-Octiphenyl structure
16716-11-3 structure
Product Name:1,1':3',1'':3'',1''':3''',1'''':3'''',1''''':3''''',1'''''':3'''''',1'''''''-Octiphenyl
CAS No:16716-11-3
MF:C48H34
MW:610.783572673798
CID:224135
PubChem ID:140126
Update Time:2025-04-19

1,1':3',1'':3'',1''':3''',1'''':3'''',1''''':3''''',1'''''':3'''''',1'''''''-Octiphenyl Chemical and Physical Properties

Names and Identifiers

    • 1,1':3',1'':3'',1''':3''',1'''':3'''',1''''':3''''',1'''''':3'''''',1'''''''-Octiphenyl
    • 1,1':3',1'':3'',1''':3''',1'''':3'''',1''''':3''''',1'''''':3'''''',1'''''''-Octibenzene
    • 1-phenyl-3-[3-[3-[3-[3-(3-phenylphenyl)phenyl]phenyl]phenyl]phenyl]benzene
    • m-Octaphenyl
    • m-Octiphenyl
    • QJOBYJDULSYRSC-UHFFFAOYSA-N
    • DTXSID60168236
    • 16716-11-3
    • Inchi: 1S/C48H34/c1-3-13-35(14-4-1)37-17-7-19-39(29-37)41-21-9-23-43(31-41)45-25-11-27-47(33-45)48-28-12-26-46(34-48)44-24-10-22-42(32-44)40-20-8-18-38(30-40)36-15-5-2-6-16-36/h1-34H
    • InChI Key: QJOBYJDULSYRSC-UHFFFAOYSA-N
    • SMILES: C1(C=CC=C(C=1)C1C=CC=C(C2C=CC=C(C3C=CC=CC=3)C=2)C=1)C1C=CC=C(C=1)C1C=CC=C(C2C=CC=C(C3C=CC=CC=3)C=2)C=1

Computed Properties

  • Exact Mass: 610.26622
  • Monoisotopic Mass: 610.266
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 7
  • Complexity: 862
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.117
  • Boiling Point: 786°C at 760 mmHg
  • Flash Point: 437.1°C
  • Refractive Index: 1.646
  • PSA: 0

1,1':3',1'':3'',1''':3''',1'''':3'''',1''''':3''''',1'''''':3'''''',1'''''''-Octiphenyl Related Literature

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